3-(2-furylmethyl)-9-(methoxymethyl)-7-methylpyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 5-(furan-2-ylmethyl)-13-(methoxymethyl)-11-methyl-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• InChI: InChI=1S/C16H14N4O3S/c1-9-6-10(8-22-2)12-13-14(24-15(12)17-9)16(21)20(19-18-13)7-11-4-3-5-23-11/h3-6H,7-8H2,1-2H3
• InChI Key: AVHHNVCZCZRLPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C3=C(C(=O)N(N=N3)CC4=CC=CO4)SC2=N1)COC
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

3-(2-furylmethyl)-9-(methoxymethyl)-7-methylpyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one is a useful research compound. Its molecular formula is C16H14N4O3S and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.07866149 g/mol and the complexity rating of the compound is 520. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis of New 1,3,5-Triazine Derivatives

  Chernov et al. (2015) explored the synthesis of new sodium 4-amino-6-hetaryl-1,3,5-triazin-2-ylacetates by reacting 2-(2-furyl)- and 2-(2-thienyl)-5-alkyl-4-hydroxy-6H-1,3-oxazin-6-ones with guanidine. This study contributes to the development of novel triazine derivatives, which are important in various chemical applications (Chernov et al., 2015).

• Photoacid Generation from Substituted 1,3,5-Triazines

  Pohlers et al. (1997) conducted a study on the photochemistry and photophysics of compounds including 2-(2‘-furylethylidene)-4,6-bis(trichloromethyl)-1,3,5-triazine. This research is significant for understanding the applications of these compounds as photoacid generators in photoresist formulations (Pohlers et al., 1997).

• Synthesis and Biological Activity of Fused Thieno[2,3-b] Pyridine Derivatives

  Bakhite et al. (2016) reported on the synthesis of new pyridothienopyrimidinones and pyridothienotriazinones, which included derivatives related to the compound . Their research included an evaluation of the antibacterial and antifungal properties of these compounds, highlighting their potential in pharmaceutical research (Bakhite et al., 2016).

• Synthesis of 10-Aryl-, 10-Aralkyl-, and 10-Heteraryl-9H-Naphtho[1',2'4,5]thiazolo[3,2-b]-[1,2,4]triazin-9-Ones

  Liu et al. (1993) explored the preparation of compounds including 10-(2-furyl)-9H-naphtho[1',2':4,5]thiazolo[3,2-b][1,2,4]triazin-9-ones. This study is relevant for the synthesis of complex triazine derivatives with potential anti-HIV properties (Liu et al., 1993).